![molecular formula C19H17ClF2N2O3 B6636125 [4-(5-Chloro-2-methoxybenzoyl)piperazin-1-yl]-(2,4-difluorophenyl)methanone](/img/structure/B6636125.png)
[4-(5-Chloro-2-methoxybenzoyl)piperazin-1-yl]-(2,4-difluorophenyl)methanone
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Overview
Description
[4-(5-Chloro-2-methoxybenzoyl)piperazin-1-yl]-(2,4-difluorophenyl)methanone, also known as CDM, is a synthetic compound that has been extensively studied for its potential in various scientific research applications.
Mechanism of Action
The mechanism of action of [4-(5-Chloro-2-methoxybenzoyl)piperazin-1-yl]-(2,4-difluorophenyl)methanone involves the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. Additionally, this compound has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, reduce inflammation in animal models of arthritis and multiple sclerosis, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to have antioxidant properties and to inhibit the formation of reactive oxygen species.
Advantages and Limitations for Lab Experiments
[4-(5-Chloro-2-methoxybenzoyl)piperazin-1-yl]-(2,4-difluorophenyl)methanone has several advantages for lab experiments, including its high purity and stability, as well as its ability to inhibit various enzymes and signaling pathways. However, this compound also has limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.
Future Directions
There are several future directions for the study of [4-(5-Chloro-2-methoxybenzoyl)piperazin-1-yl]-(2,4-difluorophenyl)methanone. One direction is to further investigate its potential as an anti-cancer agent, including its efficacy in various cancer types and its potential synergistic effects with other anti-cancer agents. Additionally, further studies are needed to determine the optimal dosage and administration route of this compound for various scientific research applications. Furthermore, the potential of this compound as a treatment for neurodegenerative diseases should be further explored, including its efficacy in animal models of these diseases and its potential side effects.
Synthesis Methods
The synthesis of [4-(5-Chloro-2-methoxybenzoyl)piperazin-1-yl]-(2,4-difluorophenyl)methanone involves the reaction between 5-chloro-2-methoxybenzoic acid and piperazine in the presence of a coupling agent, followed by the reaction with 2,4-difluorobenzoyl chloride. The resulting compound is purified through column chromatography to obtain the final product.
Scientific Research Applications
[4-(5-Chloro-2-methoxybenzoyl)piperazin-1-yl]-(2,4-difluorophenyl)methanone has been studied for its potential in various scientific research applications, including as an anti-cancer agent, an anti-inflammatory agent, and a potential treatment for neurodegenerative diseases. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. Additionally, this compound has been shown to reduce inflammation in animal models of arthritis and multiple sclerosis. Furthermore, this compound has been studied for its potential in treating Alzheimer's disease, Parkinson's disease, and Huntington's disease.
properties
IUPAC Name |
[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-(2,4-difluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClF2N2O3/c1-27-17-5-2-12(20)10-15(17)19(26)24-8-6-23(7-9-24)18(25)14-4-3-13(21)11-16(14)22/h2-5,10-11H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTRGZADBOSZMAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)N2CCN(CC2)C(=O)C3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClF2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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